5-[(2-Pyrimidinylthio)methyl]-2-furoic acid
Overview
Description
“5-[(2-Pyrimidinylthio)methyl]-2-furoic acid” is a chemical compound with the CAS Number: 915920-50-2. It has a molecular weight of 236.25 . The IUPAC name for this compound is 5-[(2-pyrimidinylsulfanyl)methyl]-2-furoic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H8N2O3S/c13-9(14)8-3-2-7(15-8)6-16-10-11-4-1-5-12-10/h1-5H,6H2,(H,13,14). The InChI key is BQGUWPXIDXWYJP-UHFFFAOYSA-N .Scientific Research Applications
Chemical Synthesis and Properties
- The Birch reduction method was used for the synthesis of various derivatives of furoic acid, including 5-[(2-Pyrimidinylthio)methyl]-2-furoic acid. This method yielded esters like 5-alkoxytetrahydro-3-furoate in high quantities, which are crucial for further chemical synthesis and study (Kinoshita, Miyano, & Miwa, 1975).
- Another study focused on the synthesis of 5-substituted-2,5-dihydro-2-furoic acids. These compounds, including the derivatives of this compound, displayed unique spectroscopic properties, which could be useful in various scientific research areas (Masamune, Ono, & Matsue, 1975).
Biochemical Applications
- A study reported the synthesis and microbiological activity of derivatives including 2-methyl-5-aryl-3-furoic acids and 2-methyl-3-imidazolylmethyl-5-aryl furans, suggesting potential antimicrobial applications. This indicates that this compound derivatives could have similar properties (Porretta et al., 1987).
- Another area of interest is the catalytic synthesis of 2,5-furandicarboxylic acid from furoic acid derivatives. This process is significant for transforming biomass into valuable industrial chemicals, indicating potential environmental and industrial applications (Zhang et al., 2017).
Pharmaceutical Research
- The synthesis of novel polyfunctionally substituted pyrazolo[1,5-a]pyrimidines was achieved using a derivative of furoic acid. This synthesis methodology might be applicable in creating new pharmaceutical compounds (Quiroga et al., 2007).
- This compound and its derivatives may also find use in the design and synthesis of microtubule targeting agents in cancer therapy, as seen in the study on 4-substituted 5-methyl-furo[2,3-d]pyrimidines (Devambatla et al., 2016).
Safety and Hazards
Properties
IUPAC Name |
5-(pyrimidin-2-ylsulfanylmethyl)furan-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O3S/c13-9(14)8-3-2-7(15-8)6-16-10-11-4-1-5-12-10/h1-5H,6H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQGUWPXIDXWYJP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N=C1)SCC2=CC=C(O2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80610161 | |
Record name | 5-{[(Pyrimidin-2-yl)sulfanyl]methyl}furan-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80610161 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
915920-50-2 | |
Record name | 5-[(2-Pyrimidinylthio)methyl]-2-furancarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=915920-50-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-{[(Pyrimidin-2-yl)sulfanyl]methyl}furan-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80610161 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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